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Compound of Interest

Compound Name: Pitstop2

Cat. No.: B610122

Topic: Preparation of Pitstop 2 Stock Solution in DMSO Audience: Researchers, scientists, and
drug development professionals.

Introduction

Pitstop 2 is a widely used cell-permeable inhibitor of clathrin-mediated endocytosis (CME). It
functions by competitively binding to the terminal domain of the clathrin heavy chain, which
prevents the recruitment of other necessary proteins for the formation of clathrin-coated pits.[1]
While it is a potent tool for studying CME, research has also shown that Pitstop 2 can inhibit
clathrin-independent endocytosis pathways and may have other off-target effects, such as
impairing mitotic progression.[1][2][3] Therefore, careful experimental design and the use of
appropriate controls are essential.

These application notes provide a detailed protocol for the preparation, storage, and handling
of Pitstop 2 stock solutions using dimethyl sulfoxide (DMSO) as the solvent.

Data Presentation: Properties of Pitstop 2

A summary of the key quantitative data for Pitstop 2 is presented below. Note that some values
may vary slightly between suppliers.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b610122?utm_src=pdf-interest
https://www.medchemexpress.com/pitstop-2.html
https://www.medchemexpress.com/pitstop-2.html
https://www.selleckchem.com/products/pitstop-2.html
https://www.caymanchem.com/product/23885/pitstop2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value

Molecular Weight 473.36 g/mol [1][4][5]

Appearance Yellow to brown solid powder[1]

CAS Number 1419320-73-2 or 1332879-52-3 (Note: Different

suppliers list different CAS numbers)[1][2][3][4]

Reported values range from 20 mg/mL to 95
Solubility in DMSO mg/mL.[2][3] A common stock concentration is
30 mM.[6]

) Store at -20°C for up to 3 years or at 4°C for up
Storage (Solid Powder) 02 7]
0 2 years.

Store in aliquots at -80°C for up to 2 years or at
Storage (DMSO Stock) -20°C for 1-12 months.[1][2] Protect from light

and avoid repeated freeze-thaw cycles.[1][6]

Mechanism of Action Inhibits clathrin terminal domain.

15-30 pM for cellular assays.[1][6] ICso is ~12
Typical Working Conc. pM for inhibiting amphiphysin-clathrin

interaction.[3]

Experimental Protocols

Materials
 Pitstop 2 powder (purity 298%)[4]

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips
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e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions

e Handle Pitstop 2 powder in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE to avoid inhalation and contact with skin and eyes.[8]

o Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

[8]

Protocol for Preparing a 30 mM Stock Solution

This protocol provides instructions for preparing a 30 mM stock solution, a concentration
recommended by suppliers for convenient dilution into working solutions.[6]

e Preparation:

o Bring the Pitstop 2 powder vial to room temperature before opening to prevent moisture
condensation.

o ltis critical to use fresh, anhydrous DMSO, as the compound's solubility is significantly
reduced by absorbed moisture.[1][2]

e Weighing the Compound:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of Pitstop 2 powder. For example, to prepare 1 mL of
a 30 mM solution, weigh out 14.2 mg of Pitstop 2.

o Calculation:
= Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.030 mol/L x 473.36 g/mol = 0.0142 g (or 14.2 mQ)

 Dissolving the Compound:
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o Add the appropriate volume of fresh DMSO to the tube containing the Pitstop 2 powder.
For the example above, add 1 mL of DMSO.

o Cap the tube tightly and vortex thoroughly to ensure the compound is fully dissolved.[6]

o If the compound does not dissolve completely, gentle warming or brief sonication may be
required.[1][4] The resulting solution should be clear.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid
repeated freeze-thaw cycles, which can degrade the compound.[6]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (1-2 years).[1][2]

o Protect the stock solution from light.[1]

Preparation of Working Solutions from Stock

» Thaw a single aliquot of the Pitstop 2 stock solution at room temperature.

 Dilute the stock solution directly into your aqueous cell culture medium or experimental buffer
to the desired final concentration (e.g., 25-30 uM).[6]

o Ensure the final concentration of DMSO in the working solution is low (typically between
0.3% and 1%) to avoid solvent-induced cellular toxicity.[6] A control group treated with the
same concentration of DMSO should always be included in experiments.[7][9]

Mandatory Visualization
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Caption: Workflow for preparing a Pitstop 2 stock solution in DMSO.
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Caption: Simplified signaling pathway showing Pitstop 2 inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Pitstop 2 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610122#how-to-prepare-pitstop-2-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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